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Compound of Interest

Compound Name: Lactose(Monohydrate)

Cat. No.: B1180014 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of all

laboratory materials, including seemingly benign substances like lactose monohydrate, is

paramount. While generally considered safe, lactose monohydrate presents a significant

hazard as a combustible dust, capable of forming explosive mixtures in the air.[1][2] Adherence

to proper personal protective equipment (PPE) protocols and handling procedures is crucial to

mitigate risks.

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety, the following PPE is recommended when

handling lactose monohydrate, particularly in powder form.[3]

PPE Recommendations for Handling Lactose Monohydrate
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PPE Category Specification Rationale

Eye and Face Protection

Tightly fitting safety goggles or

safety glasses with side-

shields conforming to EN 166

(EU) or NIOSH (US)

standards.[2][4]

Protects against airborne dust

particles that can cause eye

irritation.

Hand Protection

Chemical-resistant,

impermeable gloves such as

nitrile rubber.[4][5]

Prevents skin contact with the

powder.

Minimum layer thickness: 0.11

mm[2]

Provides an effective barrier

against the substance.

Breakthrough time: > 480

minutes[2]

Ensures the glove material

resists permeation for an

extended period.

Body Protection

A long-sleeved laboratory coat

or other protective clothing.[4]

[6]

Provides a primary barrier

against accidental spills and

contamination of personal

clothing.

Respiratory Protection

A NIOSH/MSHA-approved

respirator with a particulate

filter (e.g., P1 or N95) should

be used when dusts are

generated and ventilation is

inadequate.[2][5][7]

Prevents inhalation of fine dust

particles, which is the primary

route of exposure.

Operational Plans: Handling and Storage
Proper handling and storage procedures are critical to maintaining a safe laboratory

environment.

Engineering Controls: Use local exhaust ventilation and other engineering controls to

minimize the generation and accumulation of dust.[3]

Handling Practices:
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Avoid creating dust clouds.[8]

Ground all equipment containing the material to prevent static discharge, which can be an

ignition source.[9]

Practice good industrial hygiene: wash hands after handling and before eating, drinking, or

smoking.[10]

Storage:

Store in a tightly closed container in a cool, dry, well-ventilated area.[9][11]

The recommended storage temperature is generally between 15 – 25 °C.[12]

Disposal Plan
Waste material must be disposed of in accordance with local, regional, and national

regulations.[2] Do not mix with other waste.[2] Uncleaned containers should be handled in the

same manner as the product itself.[2]

Experimental Protocols Cited
The recommendations provided are based on standardized safety data sheets and established

laboratory safety protocols. No specific experimental protocols evaluating PPE effectiveness

against lactose monohydrate were cited in the provided search results. The quantitative data

for hand protection is based on standardized testing methods (e.g., EN 374).[2]

Logical Workflow for PPE Selection
The following diagram illustrates the decision-making process for selecting the appropriate PPE

when handling lactose monohydrate.
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Hazard Assessment

PPE Selection

Action

Start: Handling Lactose Monohydrate

Is there a potential for dust generation?

Is there a potential for splashes (solution)?

No

Wear NIOSH-approved respirator
(e.g., N95)

Yes

Wear safety goggles or
safety glasses with side-shields

Yes

Wear nitrile rubber gloves

No

Wear a lab coat

Proceed with handling

Click to download full resolution via product page

Caption: PPE Selection Workflow for Lactose Monohydrate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1180014?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1180014?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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